Cas no 6641-75-4 (Benzamide,N,N-dibutyl-3-methyl-)

Benzamide,N,N-dibutyl-3-methyl- structure
6641-75-4 structure
Product Name:Benzamide,N,N-dibutyl-3-methyl-
CAS No:6641-75-4
MF:C16H25NO
MW:247.375804662704
CID:510380
PubChem ID:226958
Update Time:2025-04-19

Benzamide,N,N-dibutyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N-dibutyl-3-methyl-
    • N,N-dibutyl-3-methylbenzamide
    • N,N-dibutyl-3-methyl-benzamide
    • AC1L5F58
    • AC1Q5DCP
    • AR-1H8119
    • CTK8J9201
    • NSC17947
    • NSC-17947
    • 6641-75-4
    • Benzamide, N,N-dibutyl-3-methyl-
    • FUSJFDNAAFTNNM-UHFFFAOYSA-N
    • DTXSID30280696
    • AKOS003846541
    • SCHEMBL10456889
    • Inchi: 1S/C16H25NO/c1-4-6-11-17(12-7-5-2)16(18)15-10-8-9-14(3)13-15/h8-10,13H,4-7,11-12H2,1-3H3
    • InChI Key: FUSJFDNAAFTNNM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 247.19375
  • Monoisotopic Mass: 247.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.951
  • Boiling Point: 378.6°C at 760 mmHg
  • Flash Point: 164.8°C
  • Refractive Index: 1.505
  • PSA: 20.31

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